Cas no 1401664-84-3 (N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide)

• Product Name: N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide
• CAS No: 1401664-84-3
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 2163022
• Update Time: 2025-05-21

N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(r)-1-((s)-2-amino-propionyl)-pyrrolidin-3-yl]-n-ethyl-acetamide
• N-((R)-1-((S)-2-Aminopropanoyl)pyrrolidin-3-yl)-N-ethylacetamide
• AM97579
• N-[(R)-1-((S)-2-aminopropanyl)pyrrolidin-3-yl]-N-ethylacetamide
• N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide

• Inchi： 1S/C11H21N3O2/c1-4-14(9(3)15)10-5-6-13(7-10)11(16)8(2)12/h8,10H,4-7,12H2,1-3H3/t8-,10+/m0/s1
• InChI Key： UHOLDRZKLSBVJG-WCBMZHEXSA-N
• SMILES： O=C([C@H](C)N)N1CC[C@H](C1)N(C(C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide

N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1401664-84-3 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide, provides a detailed insight into its structural composition and potential biological activities. This intricate molecular structure, characterized by its pyrrolidinyl and amino acid-derived side chains, positions it as a promising candidate for various therapeutic applications.

In recent years, there has been a surge in research focused on the development of novel chiral compounds that can modulate biological pathways with high specificity. The stereochemistry of N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide is particularly noteworthy, as the presence of both (R) and (S) configurations suggests a potential for enantioselective interactions with biological targets. This feature is increasingly important in drug design, where the distinction between enantiomers can significantly impact efficacy and safety profiles.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The pyrrolidinyl moiety, which is derived from amino acids, often serves as a scaffold for creating molecules that can interact with enzymes in a highly selective manner. Recent studies have shown that such scaffolds can be engineered to target specific enzymatic pathways involved in diseases such as cancer and neurodegeneration. The acetylamide functional group further enhances its potential as a pharmacophore, providing a site for hydrogen bonding interactions that are crucial for enzyme binding affinity.

The pharmaceutical industry has been particularly interested in compounds that can modulate neurotransmitter systems. The structural features of N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide suggest that it may have interactions with receptors or transporters involved in central nervous system (CNS) function. For instance, its ability to mimic or inhibit the action of certain neurotransmitters could make it valuable in the treatment of disorders such as depression, anxiety, and cognitive dysfunction. Preliminary computational studies have indicated that this compound may exhibit properties similar to known CNS-active agents, although further experimental validation is necessary.

Another area where this compound shows promise is in the realm of anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and metabolic syndromes. By targeting inflammatory pathways, compounds like N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide could potentially mitigate disease progression and improve patient outcomes. Research has begun to explore how the unique structural features of this molecule might enable it to interact with inflammatory mediators or enzymes, thereby reducing inflammation without causing significant side effects.

The synthesis of such complex molecules often presents significant challenges due to their stereochemical complexity and the need for precise control over reaction conditions. However, advances in synthetic chemistry have made it increasingly feasible to produce these compounds on a scalable basis. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired enantiomeric purity required for pharmaceutical applications. The synthesis of N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide exemplifies these advancements, demonstrating how modern synthetic methodologies can be applied to create complex bioactive molecules.

In conclusion, the compound with CAS number 1401664-84-3, specifically named N-[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-ethyl-acetamide, represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and stereochemical configuration make it a promising candidate for various therapeutic applications, particularly in areas such as enzyme inhibition, CNS modulation, and anti-inflammatory treatments. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are poised to play an increasingly important role in the development of next-generation therapeutics.